Cas no 141-12-8 (Neryl acetate)

• Product Name: Neryl acetate
• CAS No: 141-12-8
• Molecular Formula: C₁₂H₂₀O₂
• Molecular Weight: 196.2860
• MDL: MFCD00063205
• CID: 36459

Neryl acetate Properties

Names and Identifiers

• (Z)-3,7-Dimethylocta-2,6-dien-1-yl acetate
• Neryl Acetate
• NERYL ACETATE(P)
• (2Z)-3,7-Dimethyl-2,6-octadienyl acetate
• (Z)-3,7-Dimethyl-2,6-octadien-1-ol acetate
• cis-Geranyl acetate
• Nerol acetate
• cis-3,7-dimethyl-2,6-octadien-1-ol acetate
• (2Z)-3,7-dimethyl-2,6-octadien-1-yl acetate
• FEMA 2733
• FEMA 2773
• Acid neryl
• Nerylacetat
• Neryl ester
• NERYL ACETATE C
• NERYL ACETATE A
• Neryl ethanoate
• Nerol acetate (6CI)
• cis-3,7-Dimethyl-2,6-octadien-1-yl acetate
• OF82IJU18H
• 2,6-Octadien-1-ol, 3,7-dimethyl-, acetate, (Z)-
• HIGQPQRQIQDZMP-FLIBITNWSA-N
• 3,7-Dimethyl-2Z,6-octadienyl acetate
• Neryl acetate (natural)
• Meraneine
• FEMA No. 2773
• Geranyl acetate A
• NERYLACETATE
• trans-geranyl aceta

• MDL： MFCD00063205
• InChIKey： HIGQPQRQIQDZMP-FLIBITNWSA-N
• Inchi： 1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,8H,5,7,9H2,1-4H3/b11-8-
• SMILES： O(C(C([H])([H])[H])=O)C([H])([H])/C(/[H])=C(/C([H])([H])[H])\C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H]
• BRN： 1722814

Computed Properties

• Exact Mass: 196.1464
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 196.146
• Heavy Atom Count: 14
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 26.3
• Refractive Index: n20/D 1.460(lit.)
• Boiling Point: 134 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 210.2 ° f
  Celsius: 99 ° c
  
• FEMA: 2773 | NERYL ACETATE
• Color/Form: Oil
• Solubility: It is slightly soluble in water, ethanol, ether, common organic solvents and essential oils.
• Density: 0.91 g/mL at 25 °C(lit.)